Cas no 81606-92-0 (Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)-)

81606-92-0 structure
Product name:Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)-
Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)-
- (2-methoxy-6-methylpyridin-3-yl)-(4-methylphenyl)methanone
- DTXSID30511795
- 81606-92-0
- (2-Methoxy-6-methylpyridin-3-yl)(4-methylphenyl)methanone
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- Inchi: InChI=1S/C15H15NO2/c1-10-4-7-12(8-5-10)14(17)13-9-6-11(2)16-15(13)18-3/h4-9H,1-3H3
- InChI Key: MCUBOLFECPKLBL-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C(=O)C2=C(N=C(C=C2)C)OC
Computed Properties
- Exact Mass: 241.110278721g/mol
- Monoisotopic Mass: 241.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 3.3
Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)- Related Literature
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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